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Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylidenebis(trichlorosilane), systematically named 1,1-bis(trichlorosilyl)ethane, is a

geminal organosilicon compound with the chemical formula C₂H₄Cl₆Si₂. This document

provides a comprehensive overview of its chemical and physical properties, detailed synthesis

protocols, reactivity, and safety information. Due to the limited availability of experimental data

for this specific isomer, this guide also draws upon analogous information for the related 1,2-

isomer where relevant, while clearly distinguishing between the two.

Chemical and Physical Properties
Ethylidenebis(trichlorosilane) is a colorless liquid. Much of the publicly available data for

bis(trichlorosilyl)ethanes refers to the 1,2-isomer. However, some predicted and experimentally

derived properties for the 1,1-isomer are available.

Table 1: Physical and Chemical Properties of Ethylidenebis(trichlorosilane)
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Property Value Source/Notes

CAS Number 18076-92-1 [1]

Molecular Formula C₂H₄Cl₆Si₂ [1]

Molecular Weight 296.94 g/mol [1]

Boiling Point 190.69 °C (estimated) [1]

Density 1.472 g/cm³ (estimated) [1]

Flash Point 41.9 °C (estimated) [1]

Vapor Pressure
2.71 mmHg at 25°C

(estimated)
[1]

Refractive Index 1.484 (estimated) [1]

Synthesis
The primary and most selective method for the synthesis of Ethylidenebis(trichlorosilane) is
the palladium-catalyzed hydrosilylation of vinyltrichlorosilane with trichlorosilane. This reaction

yields the α-adduct, 1,1-bis(trichlorosilyl)ethane, with high selectivity.

Experimental Protocol: Hydrosilylation of
Vinyltrichlorosilane
This protocol is based on the findings of Marciniec et al. regarding the selective synthesis of

the 1,1-isomer.

Materials:

Vinyltrichlorosilane (CH₂=CHSiCl₃)

Trichlorosilane (HSiCl₃)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Anhydrous, inert solvent (e.g., toluene or hexane)
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Inert gas (Argon or Nitrogen)

Procedure:

All glassware must be thoroughly dried and the reaction should be conducted under an inert

atmosphere (e.g., a Schlenk line or glovebox) to prevent hydrolysis of the chlorosilanes.

In a reaction flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet,

dissolve vinyltrichlorosilane in the anhydrous solvent.

Add the catalyst, tetrakis(triphenylphosphine)palladium(0), to the solution.

Slowly add an equimolar amount of trichlorosilane to the reaction mixture at room

temperature.

The reaction mixture is then heated to reflux for several hours. The exact temperature and

reaction time will depend on the solvent used and should be monitored by techniques such

as GC-MS to determine the consumption of reactants.

Upon completion of the reaction, the solvent and any unreacted starting materials are

removed under reduced pressure.

The crude product is then purified by fractional distillation under reduced pressure to yield

pure 1,1-bis(trichlorosilyl)ethane.
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Trichlorosilane

Hydrosilylation
(Reflux in inert solvent)

Pd(PPh₃)₄

Fractional Distillation
(under reduced pressure)

Ethylidenebis(trichlorosilane)
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Click to download full resolution via product page

Caption: Hydrolysis and condensation pathway of Ethylidenebis(trichlorosilane).

Safety and Handling
Hazard Statements: Based on the reactivity of chlorosilanes, Ethylidenebis(trichlorosilane)
should be considered corrosive and water-reactive. While specific GHS classifications are not

readily available for the 1,1-isomer, the analogous 1,2-bis(trichlorosilyl)ethane is classified as

causing severe skin burns and eye damage.

Precautionary Measures:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.
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Keep away from water and moisture to prevent violent reactions and the release of HCl gas.

Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a

cool, dry place.

Ground all equipment when transferring to prevent static discharge, which could be an

ignition source.

Conclusion
Ethylidenebis(trichlorosilane) is a valuable geminal bis(silyl) compound with specific

synthetic routes that distinguish it from its 1,2-isomer. While detailed experimental data for this

compound is limited, its properties and reactivity can be largely inferred from the general

behavior of chlorosilanes and data available for its isomer. The palladium-catalyzed

hydrosilylation of vinyltrichlorosilane provides a selective pathway for its synthesis. Due to its

water-reactive and corrosive nature, strict adherence to safety protocols is essential when

handling this compound. Further research to fully characterize its physical and spectroscopic

properties would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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